8-methoxy-2-oxo-N-(prop-2-en-1-yl)-2H-chromene-3-carboxamide

• IUPAC Name: 8-methoxy-2-oxo-N-prop-2-enylchromene-3-carboxamide
• InChI: InChI=1S/C14H13NO4/c1-3-7-15-13(16)10-8-9-5-4-6-11(18-2)12(9)19-14(10)17/h3-6,8H,1,7H2,2H3,(H,15,16)
• InChI Key: ZPWVGNSHLONORB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCC=C
• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol
• Solubility: >38.9 [ug/mL] (The mean of the results at pH 7.4)

Description

8-methoxy-2-oxo-N-(prop-2-en-1-yl)-2H-chromene-3-carboxamide, also known as MOCCA, is a synthetic compound that belongs to the class of chromene derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. The compound exhibits various biochemical and physiological effects, making it a promising candidate for drug development.

Scientific Research Applications

Structural and Chemical Properties

Studies have focused on understanding the structural and chemical properties of chromene derivatives. For instance, the crystal structure of 8-methoxy-2-oxo-2H-chromene-3-carboxylic acid, a compound closely related to the one , has been examined to provide insights into its crystalline form and potential for further chemical modification (Li et al., 2010). Such studies are foundational for further applications in materials science and pharmaceutical development.

Synthesis and Characterization

Research on the synthesis and characterization of chromene derivatives also highlights their versatility and potential applications. The rapid synthesis of 4-oxo-4H-chromene-3-carboxylic acid showcases the interest in developing efficient methods for producing biologically active compounds, which could include derivatives like 8-methoxy-2-oxo-N-(prop-2-en-1-yl)-2H-chromene-3-carboxamide (Zhu et al., 2014).

Biological Applications

Several chromene compounds have been investigated for their biological activities, including antimicrobial and anti-inflammatory properties. For example, the synthesis and pharmacological evaluation of some chromeno[3,4‐c]pyrrole‐3,4‐dione‐based N‐heterocycles as antimicrobial agents indicate the potential of chromene derivatives in medical applications (Azab et al., 2017).

Fluorescent Probes and Materials Science

The development of fluorescent probes based on chromene derivatives for detecting metal ions in aqueous solutions is another area of interest. This includes the creation of water-soluble fluorescent probes for Fe3+ detection, demonstrating the utility of chromene compounds in environmental monitoring and bioimaging (Shi & Zhang, 2020).